Cas no 189323-09-9 (Carbamic acid,N,N-bis(2-bromoethyl)-, phenylmethyl ester)

• Product Name: Carbamic acid,N,N-bis(2-bromoethyl)-, phenylmethyl ester
• CAS No: 189323-09-9
• Molecular Formula: C₁₂H₁₅NO₂Br₂
• Molecular Weight: 365.061
• MDL: MFCD11519273
• CID: 115609
• PubChem ID: 18930981

Carbamic acid,N,N-bis(2-bromoethyl)-, phenylmethyl ester Properties

Names and Identifiers

• Carbamic acid,N,N-bis(2-bromoethyl)-, phenylmethyl ester
• benzyl bis(2-bromoethyl)carbamate
• benzyl N,N-bis(2-bromoethyl)carbamate
• N-Cbz-N,N-bis(2-bromoethyl)amine
• 2-bromo-N-(2-bromoethyl)-N-carbobenzoxyethanamine
• benzyl bis-(2-bromoethyl)-carbamate
• bis-(2-bromo-ethyl)carbamic acid benzyl ester
• N,N-Bis(2-Bromoethyl)-Carbamic Acid Phenylmethyl Ester
• N-benzyloxycarbonyl-N,N-bis(2-bromoethyl)amine
• 2-BroMo-N-(2-broMoethyl)-N-Cbz-ethanaMine
• SCHEMBL264989
• FT-0604315
• DTXSID60596590
• AKOS015909144
• SY027319
• AS-40526
• CS-0197829
• 189323-09-9
• MFCD11519273
• A4182
• 2-CHLORO-5-[(ISOPROPYLAMINO)SULFONYL]BENZOICACID
• Carbamic acid, N,N-bis(2-bromoethyl)-, phenylmethyl ester
• KZXFVMMTKPFXAO-UHFFFAOYSA-N

• MDL： MFCD11519273
• InChIKey： KZXFVMMTKPFXAO-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15Br2NO2/c13-6-8-15(9-7-14)12(16)17-10-11-4-2-1-3-5-11/h1-5H,6-10H2
• SMILES： C1=CC=C(C=C1)COC(=O)N(CCBr)CCBr

Computed Properties

• Exact Mass: 362.94700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 362.94695g/mol
• Heavy Atom Count: 17
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 3.41500
• PSA: 29.54000
• Boiling Point: 402.3℃ at 760 mmHg
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• Density: 1.619±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls